1-[4-(2,2-Difluoroethoxy)phenyl]methanamine

Specification

• CAS No.: 1431968-12-5
• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: [4-(2,2-difluoroethoxy)phenyl]methanamine
• Standard InChI: InChI=1S/C9H11F2NO/c10-9(11)6-13-8-3-1-7(5-12)2-4-8/h1-4,9H,5-6,12H2
• Standard InChI Key: DOCAXBJQEKQLKZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN)OCC(F)F
• Canonical SMILES: C1=CC(=CC=C1CN)OCC(F)F

Introduction

1-[4-(2,2-Difluoroethoxy)phenyl]methanamine is a chemical compound characterized by its unique structure, which includes a difluoroethoxy group attached to a phenyl ring, further connected to a methanamine group. Its molecular formula is C9H11F2NO, and it has a molecular weight of 187.19 g/mol. This compound is classified as an aromatic amine due to the presence of the amine functional group attached to an aromatic ring.

Synthesis of 1-[4-(2,2-Difluoroethoxy)phenyl]methanamine

The synthesis of this compound typically involves a multi-step process. While specific detailed methods are not widely published, the synthesis generally involves reactions that create or modify carbon-nitrogen bonds. Advanced techniques such as continuous flow reactors and catalytic methods can be employed to optimize yield and reduce costs in industrial settings.

Biological Applications and Mechanism of Action

The compound's mechanism of action involves interaction with specific biological targets such as enzymes or receptors. The difluoroethoxy group enhances binding affinity and selectivity towards these targets, potentially leading to significant biological effects. This makes it a subject of interest in medicinal chemistry and organic synthesis for developing therapeutic agents.

Applications Across Scientific Disciplines

1-[4-(2,2-Difluoroethoxy)phenyl]methanamine has several applications across different scientific disciplines, particularly in medicinal chemistry and organic synthesis. It serves as a building block for more complex molecules and as a ligand in biological studies.